1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-ethoxyphenyl)-5-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• InChI: InChI=1S/C20H19N5O2S/c1-3-27-15-9-7-14(8-10-15)25-19(21)18(23-24-25)20-22-17(12-28-20)13-5-4-6-16(11-13)26-2/h4-12H,3,21H2,1-2H3
• InChI Key: SNMARGRLQBJFAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC(=CC=C4)OC)N
• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• CAS No.: 1111280-80-8

Description

1-(4-ethoxyphenyl)-4-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C20H19N5O2S and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Novel 1,2,4-triazole derivatives have been synthesized with antimicrobial activities. Some of these compounds were found to possess good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2010).

Anticancer Evaluation

• A series of derivatives was synthesized and tested for their anticancer activity against human cancer cell lines, including breast, lung, prostate, and breast cancer cell lines. All compounds demonstrated good to moderate activity, highlighting their potential in cancer treatment (Yakantham et al., 2019).

Synthesis of Novel Compounds

• The reaction of various ester ethoxycarbonylhydrazones with primary amines led to the synthesis of novel 1,2,4-triazole derivatives, expanding the chemical space for further biological evaluation (Bektaş et al., 2010).
• Another study reported the synthesis and structural characterization of Schiff bases derived from 1,3,4-thiadiazole compounds, showing significant antiproliferative and antimicrobial properties, which could be explored further for medical applications (Gür et al., 2020).

Antitumor Activity

• The synthesis and crystal structure determination of a compound with potential antitumor activity were described. Preliminary biological tests showed good antitumor activity against the Hela cell line, suggesting its utility in cancer therapy (Ye et al., 2015).

Functional Modification for Medical Applications

• A study on the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation with various amine compounds demonstrated increased thermal stability and promising biological activities, indicating potential medical applications (Aly et al., 2015).